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Compound of Interest

Compound Name:
3-Methyl-3-(4-

methylphenyl)butanoic acid

Cat. No.: B181741 Get Quote

Technical Guide: 3-Methyl-3-p-tolyl Butyric Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 3-Methyl-

3-p-tolyl butyric acid, detailed experimental protocols for their determination, and insights into

its synthesis and potential biological significance.

Core Physical Properties
3-Methyl-3-p-tolyl butyric acid, also known as 3-Methyl-3-(4-methylphenyl)butanoic acid, is a

carboxylic acid derivative with potential applications in pharmaceutical and agrochemical

research.[1] A summary of its key physical properties is presented below.
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Property Value Source(s)

Molecular Formula C₁₂H₁₆O₂ [2][3][4][5][6]

Molecular Weight 192.25 g/mol [4]

Melting Point 75 °C [2]

Boiling Point 306.5 °C at 760 mmHg [2]

Density 1.047 g/cm³ [2]

Appearance White crystalline powder [1]

CAS Number 42288-08-4 [2][3]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 3-Methyl-3-p-tolyl butyric

acid are outlined below. These protocols are standard laboratory procedures for organic

compounds.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating bath (e.g., silicone oil)

Procedure:
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Sample Preparation: A small amount of dry 3-Methyl-3-p-tolyl butyric acid is finely ground

using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in the heating bath of the

melting point apparatus.

Heating: The heating bath is heated slowly, at a rate of approximately 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the

completion of melting) are recorded. The melting point is reported as this range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Thiele tube or similar heating apparatus

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:
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Sample Preparation: A small amount (approximately 0.5 mL) of liquid 3-Methyl-3-p-tolyl

butyric acid (if melted) is placed into a small test tube.

Capillary Inversion: A capillary tube, with its open end down, is placed inside the test tube

containing the sample.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point liquid (e.g., silicone oil).

Heating: The apparatus is heated gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the inverted capillary tube.

Observation: The heating is stopped, and the liquid is allowed to cool. The boiling point is the

temperature at which the liquid begins to enter the capillary tube.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Graduated cylinders or pipettes

Vortex mixer or stirring rods

A selection of common laboratory solvents (e.g., water, ethanol, acetone, diethyl ether, and

toluene)

Procedure:

Sample Addition: A small, accurately weighed amount of 3-Methyl-3-p-tolyl butyric acid (e.g.,

10 mg) is placed into a series of test tubes.

Solvent Addition: A known volume of a specific solvent (e.g., 1 mL) is added to each test

tube.
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Mixing: The test tubes are agitated vigorously (e.g., using a vortex mixer) for a set period to

ensure thorough mixing.

Observation: The mixture is observed to determine if the solid has completely dissolved. If it

has, the substance is considered soluble in that solvent at that concentration. If not, it is

classified as partially soluble or insoluble. This process can be repeated with increasing

amounts of solvent to determine the approximate solubility.

Determination of pKa
The pKa is a measure of the acidity of a molecule. For a carboxylic acid, it is the pH at which

the acid is 50% dissociated in an aqueous solution.

Apparatus:

pH meter with a combination electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)

Analytical balance

Procedure:

Sample Preparation: A known mass of 3-Methyl-3-p-tolyl butyric acid is dissolved in a known

volume of deionized water (or a water/co-solvent mixture if solubility is low) in a beaker.

Titration Setup: The beaker is placed on a magnetic stirrer, and the pH electrode is

immersed in the solution, ensuring the stir bar does not strike it. The burette is filled with the

standardized NaOH solution.

Titration: The NaOH solution is added in small, measured increments. After each addition,

the solution is allowed to equilibrate, and the pH is recorded.
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Data Analysis: A titration curve is generated by plotting the pH (y-axis) versus the volume of

NaOH added (x-axis). The equivalence point is the point of steepest inflection on the curve.

The volume of NaOH at the half-equivalence point (half the volume of NaOH required to

reach the equivalence point) is determined. The pKa is the pH of the solution at this half-

equivalence point.[7][8]

Synthesis and Biological Relevance
3-Methyl-3-p-tolyl butyric acid serves as a versatile intermediate in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Experimental Workflow: Synthesis of 3-Methyl-3-p-tolyl
Butyric Acid
A plausible synthetic route to 3-Methyl-3-p-tolyl butyric acid can be conceptualized based on

established organic chemistry reactions. The following diagram illustrates a potential

experimental workflow.
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Starting Materials Reaction Step 1: Friedel-Crafts Acylation

Reaction Step 2: Grignard Reaction

Reaction Step 3: Oxidation

Toluene

Reaction Vessel

Isobutyryl_chloride

4-Methylisobutyrophenone

AlCl₃ (Catalyst)

Reaction Vessel

2-Methyl-1-(p-tolyl)propan-2-ol

CH₃MgBr

Reaction Vessel

3-Methyl-3-p-tolyl
butyric acid

e.g., KMnO₄
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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